Cas no 6194-09-8 (N~2~-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide)

• Product Name: N~2~-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• CAS No: 6194-09-8
• MF: C₂₃H₂₃ClN₂O₃S
• MW: 442.958323717117
• CID: 1631096
• PubChem ID: 1004359
• Update Time: 2025-04-21

N~2~-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide Chemical and Physical Properties

Names and Identifiers

• N~2~-(2-chlorophenyl)-N-(2,4-dimethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• acetamide, 2-[(2-chlorophenyl)[(4-methylphenyl)sulfonyl]amino]-N-(2,4-dimethylphenyl)-
• ST51015803
• AKOS000614486
• 6194-09-8
• 2-(2-chloro-N-(4-methylphenyl)sulfonylanilino)-N-(2,4-dimethylphenyl)acetamide
• N~2~-(2-chlorophenyl)-N~1~-(2,4-dimethylphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide
• DTXSID90359796
• Oprea1_707745
• Oprea1_498055

• Inchi： 1S/C23H23ClN2O3S/c1-16-8-11-19(12-9-16)30(28,29)26(22-7-5-4-6-20(22)24)15-23(27)25-21-13-10-17(2)14-18(21)3/h4-14H,15H2,1-3H3,(H,25,27)
• InChI Key： ORRFUSUAQFLGGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N(CC(NC1C=CC(C)=CC=1C)=O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 442.11199
• Monoisotopic Mass: 442.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48